1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole

• Molecular Formula: C17H12BrN7OS
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-[(4-bromophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H12BrN7OS/c18-11-5-7-12(8-6-11)26-10-16-22-25-15(20-21-17(25)27-16)9-24-14-4-2-1-3-13(14)19-23-24/h1-8H,9-10H2
• InChI Key: CAAAEMWEBLMJRD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2CC3=NN=C4N3N=C(S4)COC5=CC=C(C=C5)Br

Description

1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is not fully understood. However, it has been shown to inhibit the activity of certain protein kinases, which play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has antitumor, antifungal, and antibacterial activities. It has also been shown to inhibit the activity of certain protein kinases, which may have implications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole in lab experiments is its potential as a fluorescent probe for imaging biological systems. However, one limitation is that its mechanism of action is not fully understood, which may hinder its use in certain research applications.

Future Directions

There are several future directions for the study of 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole. One direction is to further investigate its potential as an inhibitor of protein kinases and its implications in the treatment of certain diseases. Another direction is to explore its potential as a fluorescent probe for imaging biological systems and to develop more sensitive and specific probes based on this chemical compound. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations in its use.
In conclusion, 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole is a chemical compound with potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole involves the reaction of 4-bromobenzyl chloride with 1,2,4-triazole-3-thiol in the presence of a base to form 4-(benzylthio)-1,2,4-triazole-3-thiol. This intermediate compound is then reacted with 4-bromophenyl methyl ether in the presence of a base to form the final product.

Scientific Research Applications

1-({6-[(4-bromophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methyl)-1H-benzotriazole has shown potential in various scientific research applications. It has been studied for its antitumor, antifungal, and antibacterial activities. It has also been investigated as a potential inhibitor of protein kinases and as a fluorescent probe for imaging biological systems.